Cas no 66287-37-4 (Ethanamine, 2-[[1-(5-methyl-1H-imidazol-4-yl)ethyl]thio]-)

• Product Name: Ethanamine, 2-[[1-(5-methyl-1H-imidazol-4-yl)ethyl]thio]-
• CAS No: 66287-37-4
• MF: C₈H₁₅N₃S
• MW: 185.289799928665
• CID: 396571
• PubChem ID: 12409642
• Update Time: 2025-04-19

Ethanamine, 2-[[1-(5-methyl-1H-imidazol-4-yl)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[[1-(5-methyl-1H-imidazol-4-yl)ethyl]thio]-
• 2-[1-(5-methyl-1H-imidazol-4-yl)ethylsulfanyl]ethanamine
• 2-{[1-(5-Methyl-1H-imidazol-4-yl)ethyl]sulfanyl}ethan-1-amine
• SCHEMBL11720330
• 66287-37-4
• 2-((1-(5-Methyl-1H-imidazol-4-yl)ethyl)thio)ethanamine
• DTXSID50496934

• Inchi： 1S/C8H15N3S/c1-6-8(11-5-10-6)7(2)12-4-3-9/h5,7H,3-4,9H2,1-2H3,(H,10,11)
• InChI Key： KKYRDMJUIDKBQG-UHFFFAOYSA-N
• SMILES： S(CCN)C(C)C1=C(C)NC=N1

Computed Properties

• Exact Mass: 185.09885
• Monoisotopic Mass: 185.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 54.7